Cas no 2034295-21-9 (3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 2034295-21-9
• MF: C₂₃H₂₃N₅O
• MW: 385.461624383926
• CID: 6317639
• PubChem ID: 121020321
• Update Time: 2025-06-23

3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide
• 3-cyano-N-cyclopentyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]benzamide
• F6526-1318
• 2034295-21-9
• AKOS026695586
• 3-cyano-N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 3-cyano-N-cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C23H23N5O/c24-17-18-4-3-5-20(16-18)23(29)28(21-6-1-2-7-21)15-14-27-13-10-22(26-27)19-8-11-25-12-9-19/h3-5,8-13,16,21H,1-2,6-7,14-15H2
• InChI Key： BHTCKWIOQHWJLC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1

Computed Properties

• Exact Mass: 385.19026037g/mol
• Monoisotopic Mass: 385.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide

Introduction to 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide (CAS No. 2034295-21-9)

3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034295-21-9, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further research and development in drug discovery. The intricate arrangement of functional groups within its molecular framework suggests potential applications in addressing various biological targets and therapeutic challenges.

The core structure of 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide comprises a benzamide moiety linked to a cyano group, a cyclopentyl amine, and a pyrazole-pyridine hybrid. This combination of heterocyclic systems is strategically designed to enhance binding affinity and selectivity towards specific biological receptors. The presence of the cyano group not only contributes to the electronic properties of the molecule but also serves as a versatile handle for further chemical modifications, enabling the exploration of novel derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide and biological targets. Studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways, making it a compelling candidate for therapeutic intervention in chronic inflammatory diseases. The pyridine and pyrazole moieties, in particular, have been shown to exhibit significant binding interactions with proteins such as kinases and phosphodiesterases, which are central to numerous disease mechanisms.

In vitro studies have demonstrated the compound's ability to modulate the activity of key enzymes associated with cancer progression. The benzamide moiety, known for its role in various bioactive molecules, contributes to the compound's stability and bioavailability, while the cyclopentyl amine group enhances solubility and metabolic stability. These properties make 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide an attractive scaffold for developing next-generation therapeutics.

The integration of pyridine and pyrazole into the molecular structure not only enhances binding affinity but also provides opportunities for further derivatization. Researchers have explored various synthetic strategies to modify these heterocyclic systems, leading to a library of derivatives with distinct pharmacological activities. For instance, substituent variations at the pyridine ring have been shown to influence receptor binding kinetics, while modifications at the pyrazole ring can alter metabolic pathways and reduce off-target effects.

The growing interest in hybrid molecules like 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide stems from their ability to combine multiple pharmacophoric elements into a single entity. This approach not only simplifies drug design but also reduces the complexity of formulation and administration. The compound's multifaceted structure allows it to interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

Emerging research indicates that 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}benzamide may also exhibit properties relevant to neurodegenerative diseases. The presence of functional groups that can cross the blood-brain barrier suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

The synthesis of 3-cyano-N-cyclopentyl-N-{2-3-(pyridin-4-yll)-1H-pyrazol-llethul}benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross couplings and transition-metal-mediated reactions, have been employed to construct the complex molecular framework efficiently. These methodologies ensure high yield and purity, which are critical for subsequent biological evaluation.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how the body processes 3-cyano-N-cyclopentyl-N-{2--(pyridin--4--yll)--lH--pyrazol--l--ylethul}benzamide is essential for optimizing dosing regimens and minimizing side effects. Preliminary studies suggest that the compound exhibits moderate bioavailability and prolonged half-life, which could translate into once-daily dosing in clinical settings.

The future development of 3--cyano--N--cyclopentul--N--{2--(l)---(pyridil--4--yll)--lH--pyrazoll)--lelul}benzalmlde will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to accelerate the discovery of novel therapeutics based on this promising scaffold.

In conclusion, 3-cyanO---N---cycloplntll---N---{2---(l)---(pyrdill---4---yll)--lH----prazzoll)--lelul}benzalmlde (CAS No.2034295----21----9